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Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive resource on the limitations of the RR6 prognostic model in

myelofibrosis. The information is presented in a question-and-answer format to address

specific issues that may be encountered during experimental and clinical research.

Frequently Asked Questions (FAQs)
Q1: We are using the RR6 model to stratify patients in our ruxolitinib clinical trial. We've noticed

that the model performs well in identifying high-risk patients, but its ability to differentiate

between low and intermediate-risk groups seems limited. Is this a known issue?

A1: Yes, this is a documented limitation of the RR6 model. While the model is effective in

identifying patients with a poor prognosis (high-risk group), studies have shown that it has

inferior performance in discriminating between low and intermediate-risk patients.[1] In some

validation cohorts, the difference in overall survival between the low-risk (LoR) and

intermediate-risk (InR) groups was not statistically significant.[1] For example, one study

reported that while high-risk (HiR) patients had a significantly higher risk of death compared to

both InR and LoR patients, the outcomes for the latter two groups were not significantly

different.[1] This suggests that researchers should exercise caution when using the RR6 model
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as the sole determinant for treatment decisions in patients who do not fall into the high-risk

category.

Q2: Our research involves molecular profiling of myelofibrosis patients. Does the RR6 model

incorporate any molecular or genetic markers?

A2: The RR6 model is a clinical prognostic tool and does not include molecular or genetic

markers in its scoring system.[1] This is a significant limitation, as the molecular landscape of

myelofibrosis is known to be a strong determinant of prognosis and treatment response. The

model relies solely on clinical variables assessed at baseline and during the first six months of

ruxolitinib therapy.[2][3]

Q3: We have identified patients with high molecular risk (HMR) mutations in our cohort. How

does this impact the prognostic accuracy of the RR6 model?

A3: The presence of high molecular risk (HMR) mutations, such as those in ASXL1, EZH2,

SRSF2, and IDH1/2, as well as mutations in the RAS pathway (NRAS, KRAS, CBL), are

independent predictors of reduced overall survival in myelofibrosis patients treated with

ruxolitinib.[1] Integrating these molecular signatures with the RR6 score has been shown to

significantly enhance its prognostic performance.[1][4] Therefore, for a more accurate risk

stratification, it is highly recommended to supplement the RR6 clinical score with molecular

data.

Troubleshooting Guides
Issue: Discrepancy between RR6 Risk Stratification and Other Prognostic Models.

Guide:

Understand the Differences in Models: Be aware that the RR6 model is a dynamic model

specifically designed for patients treated with ruxolitinib, assessing response at 6 months.[5]

Other models like the Dynamic International Prognostic Scoring System (DIPSS) and the

Mutation-Enhanced International Prognostic Scoring System (MIPSS-70) are typically used

at diagnosis or at any point during the disease course, and incorporate different variables.[5]

[6][7][8][9]
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Compare Variables: The RR6 model's superiority in its specific context is attributed to its

inclusion of dynamic, treatment-dependent variables, which are not part of static, diagnosis-

based models like DIPSS.[10]

Acknowledge Superior Performance in Specific Contexts: Studies have shown that the RR6
model has superior prognostic performance compared to the baseline DIPSS model in the

context of ruxolitinib-treated patients.[1][10][11] This has been demonstrated through

comparative analyses of C-index, Brier score, and time-dependent area under the curve

(AUC).[10]

Consider the Clinical Scenario: The choice of prognostic model should be guided by the

specific clinical question and the available data. For predicting outcomes after 6 months of

ruxolitinib, the RR6 model is more appropriate. For prognosis at diagnosis, DIPSS or MIPSS-

70 may be more suitable.

Data Presentation
Table 1: Predictor Variables and Hazard Ratios in the RR6 Model
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Predictor Variable Hazard Ratio (HR)
95% Confidence
Interval (CI)

p-value

Ruxolitinib dose <20

mg twice daily at

baseline, 3, and 6

months

1.79 1.07 - 3.00 0.03

Palpable spleen

length reduction from

baseline ≤30% at 3

and 6 months

2.26 1.40 - 3.65 0.0009

Red blood cell (RBC)

transfusion need at 3

and/or 6 months

1.66 0.95 - 2.88 0.07

RBC transfusion need

at all time points

(baseline, 3, and 6

months)

2.32 1.19 - 4.54 0.02

Source: Data from the RUXOREL-MF study.[2][12][13]

Table 2: Risk Stratification and Median Overall Survival (OS) in the RR6 Model (Development

Cohort)

Risk Category Score
Median OS
(months)

95% Confidence
Interval (CI)

Low 0 Not Reached -

Intermediate 1 - 2 61 43 - 80

High ≥ 2.5 33 21 - 50

Source: Data from the RUXOREL-MF study.[13][14]

Table 3: Patient Characteristics in a Validation Cohort by RR6 Risk Category
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Characteristic Low Risk (n=17)
Intermediate Risk
(n=50)

High Risk (n=38)

Median Age (years) 65 68 70

Male Sex (%) 53 60 58

Primary Myelofibrosis

(%)
65 58 63

JAK2 V617F positive

(%)
71 68 71

CALR positive (%) 18 20 16

MPL positive (%) 6 4 5

Triple Negative (%) 6 8 8

DIPSS High Risk at

baseline (%)
12 28 45

Source: Adapted from a validation study of the RR6 model.[1]

Experimental Protocols
RUXOREL-MF Study: Data Collection and Patient Selection

The RR6 model was developed using data from the RUXOREL-MF study, a real-world,

ambispective, observational study.

Inclusion Criteria:

Diagnosis of primary or secondary myelofibrosis.

Treatment with ruxolitinib.

Follow-up of at least 6 months after initiating ruxolitinib.

Platelet count >50 × 10^9/L at the start of treatment.
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Spleen enlargement of ≥5 cm below the left costal margin.

IPSS intermediate-1 risk or higher.[15]

Data Collection:

Clinical and laboratory data were collected at the time of myelofibrosis diagnosis, at the

start of ruxolitinib treatment, and at 3, 6, 12, 18, 24, 36, and 48 months of follow-up.[15]

The primary variables for the RR6 model (ruxolitinib dose, spleen length reduction, and

RBC transfusion need) were recorded at baseline, 3 months, and 6 months.[2]

Molecular Analysis in Validation Studies

In studies validating the integration of molecular markers with the RR6 model, the following

methodologies were typically employed:

Sample Collection: Bone marrow or peripheral blood samples were collected from patients.

DNA Extraction: Genomic DNA was extracted from mononuclear cells.

Next-Generation Sequencing (NGS): A targeted NGS panel was used to screen for

mutations in genes frequently implicated in myeloproliferative neoplasms, including ASXL1,

EZH2, IDH1, IDH2, SRSF2, U2AF1, NRAS, KRAS, and CBL.

Data Analysis: Sequencing data was analyzed to identify pathogenic variants. High

molecular risk (HMR) was defined by the presence of mutations in ASXL1, EZH2, IDH1,

IDH2, SRSF2, or U2AF1.[4]

Mandatory Visualization
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Caption: Logical relationship of the RR6 model's limitations and potential enhancements.
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Cytokine Receptor

JAK2

V617F Mutation

activates

STAT

phosphorylates

 Nucleus

translocates to

 Pro-proliferative &
Inflammatory Gene Expression

regulates

Ruxolitinib

inhibits

Mechanisms of
Persistence/Resistance

alternative activation

Click to download full resolution via product page

Caption: Simplified JAK-STAT signaling pathway and the impact of ruxolitinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b10800188/docs?utm_src=pdf-body-img#rr6-prognostic-model-in-myelofibrosis-a-technical-support-guide
https://www.benchchem.com/product/b10800188?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800188?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Validation and molecular integration of the RR6 model to predict survival after 6 months of
therapy with ruxolitinib - PMC [pmc.ncbi.nlm.nih.gov]

2. ashpublications.org [ashpublications.org]

3. Validation and molecular integration of the RR6 model to predict survival after 6 months of
therapy with ruxolitinib | Haematologica [haematologica.org]

4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

5. Prognostic and Predictive Models in Myelofibrosis - PMC [pmc.ncbi.nlm.nih.gov]

6. DIPSS/DIPSS Plus (Dynamic International Prognostic Scoring System) for Myelofibrosis
[mdcalc.com]

7. targetedonc.com [targetedonc.com]

8. Myelofibrosis - PMC [pmc.ncbi.nlm.nih.gov]

9. Mutation-Enhanced International Prognostic Score System (MIPSS70/MIPSS70+)
[mdcalc.com]

10. benchchem.com [benchchem.com]

11. flore.unifi.it [flore.unifi.it]

12. A prognostic model to predict survival after 6 months of ruxolitinib in patients with
myelofibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

15. A prognostic model to predict survival after 6 months of ruxolitinib in patients with
myelofibrosis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [RR6 Prognostic Model in Myelofibrosis: A Technical
Support Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800188/docs#rr6-prognostic-model-in-
myelofibrosis-a-technical-support-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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